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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B118952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of isodecyl diphenyl
phosphate (IDDP) in the formulation of fire-resistant hydraulic fluids. The information compiled

is intended to guide researchers and professionals in understanding the properties,

performance characteristics, and evaluation methods for these specialized fluids.

Introduction to Isodecyl Diphenyl Phosphate in Fire-
Resistant Hydraulic Fluids
Isodecyl diphenyl phosphate (IDDP) is a phosphate ester utilized as a base stock and

additive in the formulation of fire-resistant hydraulic fluids.[1] Phosphate esters, as a class, are

recognized for their excellent fire resistance, thermal stability, and lubricity.[2][3] IDDP

contributes to these properties, functioning as both a flame retardant and a plasticizer.[1] Fire-

resistant hydraulic fluids are critical in applications where hydraulic systems operate in close

proximity to ignition sources, such as in the steel, mining, and aviation industries.[4] The

selection of a hydraulic fluid is a balance between performance, safety, and environmental

considerations.[5]
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The inclusion of isodecyl diphenyl phosphate in a hydraulic fluid formulation significantly

influences its physical and chemical properties. The following tables summarize typical

quantitative data for fire-resistant hydraulic fluids containing phosphate esters, including those

with IDDP, often formulated to meet ISO Viscosity Grade (VG) 46.

Table 1: Typical Physical and Chemical Properties of Phosphate Ester-Based Fire-Resistant

Hydraulic Fluids (ISO VG 46)

Property Typical Value Unit Test Method

ISO Viscosity Grade 46 - ISO 3448

Kinematic Viscosity @

40°C
42 - 50 cSt

ISO 3104 / ASTM

D445

Kinematic Viscosity @

100°C
~7.6 cSt

ISO 3104 / ASTM

D445

Viscosity Index < 100 - ASTM D2270

Density @ 15°C ~1.121 g/cm³
ISO 3675 / ASTM

D1298

Pour Point -18 to -25 °C ISO 3016 / ASTM D97

Flash Point

(Cleveland Open Cup)
> 230 °C ISO 2592 / ASTM D92

Fire Point (Cleveland

Open Cup)
> 330 °C ISO 2592 / ASTM D92

Autoignition

Temperature
> 500 °C ASTM D2155

Note: The exact values can vary depending on the specific formulation and manufacturer.

Table 2: Performance Characteristics of Phosphate Ester-Based Fire-Resistant Hydraulic

Fluids
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Performance Test Typical Results Test Method

Hydrolytic Stability ASTM D2619

Copper Weight Change < 0.2 mg/cm²

Total Acidity of Water Layer < 1.0 mg KOH

Fluid Acidity Change < 0.5 mg KOH/g

Rust Prevention No Rust ASTM D665 (A & B)

Wear Protection

Vane Pump Test (Weight Loss) < 120 mg (ring & vanes) ISO 20763

Four-Ball Wear (Scar

Diameter)
< 0.5 mm ASTM D4172

Fire Resistance

Spray Flammability FM Approved Factory Mutual 6930

Experimental Protocols
Detailed methodologies for key experiments are crucial for the accurate evaluation of fire-

resistant hydraulic fluids containing isodecyl diphenyl phosphate.

ASTM D2619: Hydrolytic Stability of Hydraulic Fluids
(Beverage Bottle Method)
This test method assesses the stability of hydraulic fluids in the presence of water.[6][7]

Apparatus: Pressure-type beverage bottles, oven with a rotating rack, copper test

specimens.

Procedure:

A 75 g sample of the hydraulic fluid is mixed with 25 g of distilled water in a pressure-type

beverage bottle.[7]
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A polished copper test specimen is added to the mixture.[7]

The bottle is sealed and placed in an oven at 93°C (200°F) on a rotating rack (5 rpm) for

48 hours.[7]

After the test period, the bottle is cooled, and the contents are analyzed.

Analysis: The copper specimen is examined for weight change and appearance. The fluid's

acid number change and the acidity of the water layer are determined.[7]

ASTM D665: Rust-Preventing Characteristics of
Inhibited Mineral Oil in the Presence of Water
This method evaluates the ability of the fluid to prevent the rusting of ferrous parts.[8][9][10]

Apparatus: Oil bath, beaker, stirrer, and a cylindrical steel test specimen.

Procedure:

300 ml of the test fluid is mixed with 30 ml of either distilled water (Procedure A) or

synthetic seawater (Procedure B).[9]

The mixture is heated to 60°C (140°F) in a beaker.[9]

A polished steel specimen is immersed in the stirred mixture for a specified duration,

typically 4 or 24 hours.[9][10]

Analysis: At the end of the test, the steel specimen is visually inspected for any signs of rust.

The result is reported as either "pass" (no rust) or "fail" (rust present).[9]

ISO 20763: Determination of Anti-Wear Properties of
Hydraulic Fluids — Vane Pump Method
This standard specifies a procedure for determining the steel-on-steel anti-wear properties of

hydraulic fluids using a vane pump.[11][12][13]

Apparatus: A hydraulic circuit with a vane pump, reservoir, heat exchanger, and pressure

control.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://img.antpedia.com/standard/files/pdfs_ora/20230517/D/D%202155%20-%2012.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20230517/D/D%202155%20-%2012.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20230517/D/D%202155%20-%2012.pdf
https://www.petrolube.com/price-list-catalog/astm-d2155-4307/
https://redox.com/wp-content/sds/5090.pdf
https://rocast.com/page/pdf/F_EHC-N.pdf
https://redox.com/wp-content/sds/5090.pdf
https://redox.com/wp-content/sds/5090.pdf
https://redox.com/wp-content/sds/5090.pdf
https://rocast.com/page/pdf/F_EHC-N.pdf
https://redox.com/wp-content/sds/5090.pdf
https://knowledge.bsigroup.com/products/lubricants-industrial-oils-and-related-products-class-l-family-h-hydraulic-systems-specifications-for-hydraulic-fluids-in-categories-hfae-hfas-hfb-hfc-hfdr-and-hfdu
https://standards.iteh.ai/catalog/standards/astm/ff3fa00b-83f8-4b5d-8bda-6681ef1c58a2/astm-d2155-12
https://www.mobil.com/lubricants/-/media/project/wep/mobil/mobil-row-us-1/new-pdf/conversion-and-compatibility-of-fire-resistant-fluids--v2p.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Approximately 70 liters of the test fluid is circulated through the system.[11][12]

The pump is operated for 250 hours under specified conditions of speed, pressure, and

temperature.[11][12] The temperature is controlled to maintain a specific fluid viscosity.[13]

Analysis: The weight loss of the pump's vanes and ring is measured to determine the anti-

wear performance of the fluid.[11][13]

Factory Mutual (FM) 6930: Spray Flammability Test
This standard evaluates the flammability of industrial fluids to classify them as fire-resistant.[4]

[14][15][16][17]

Apparatus: A spray nozzle, a means to pressurize and heat the fluid, and an ignition source

(e.g., a propane-air ring burner).[4][17]

Procedure:

The hydraulic fluid is heated and pressurized to specified conditions.

The fluid is then sprayed through a nozzle, creating an atomized mist.

The spray is exposed to a standardized ignition source.

Analysis: The test measures the chemical heat release rate of the fluid spray and the critical

heat flux required for ignition. These values are used to calculate a Spray Flammability

Parameter (SFP), which determines the fluid's fire-resistance classification.[15][16][18]

Visualizations
The following diagrams illustrate key concepts related to the application and evaluation of

isodecyl diphenyl phosphate in fire-resistant hydraulic fluids.
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Flame Retardancy Mechanism of Phosphate Esters
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Performance Evaluation Workflow for Fire-Resistant Hydraulic Fluids
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Hydraulic Fluid Performance Evaluation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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